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Compound of Interest

Compound Name: ProNectin F

CAS No.: 137599-18-9

Cat. No.: B1178963

Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

ProNectin F, a recombinant protein polymer. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
ProNectin F is a recombinant engineered protein polymer designed for cell culture

applications.[1] While specific Safety Data Sheet (SDS) for ProNectin F is not readily available,

data from similar fibronectin-based products indicate that it is not classified as a hazardous

substance.[2][3][4] However, as with any laboratory reagent, a thorough risk assessment

should be conducted before use.[5][6]

Key Considerations:

Routes of Exposure: The primary routes of potential exposure are skin and eye contact, and

inhalation of aerosols.

Handling: Aseptic techniques are recommended to maintain product sterility and prevent

contamination.[7]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for safe handling. The following table summarizes

the recommended PPE for handling ProNectin F under standard laboratory conditions.

PPE Component Specification Purpose

Hand Protection Nitrile or latex gloves.[8]
Prevents skin contact with the

reagent.

Eye Protection
Safety glasses with side

shields or safety goggles.[5][8]

Protects eyes from potential

splashes.

Body Protection Laboratory coat.[5][8][9]
Protects skin and personal

clothing from contamination.

Respiratory Protection
Generally not required under

normal handling conditions.

Use a respirator with an

approved filter if there is a risk

of aerosol formation.

Procedural Guidance for Handling ProNectin F
Follow these step-by-step instructions for the safe handling and use of ProNectin F:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as outlined in the table

above.

Work in a clean and designated area, such as a laminar flow hood or biological safety

cabinet, to maintain sterility.

Reconstitution and Use (if applicable):

If ProNectin F is in a lyophilized form, reconstitute it using the recommended sterile

solvent.

Handle the solution gently to avoid foaming or denaturation of the protein.
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When using ProNectin F-coated beads or surfaces, follow the specific protocol for your

cell culture application.[7]

Post-Handling:

After handling, decontaminate the work area with an appropriate disinfectant.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of ProNectin F and associated waste is essential to prevent environmental

contamination and ensure laboratory safety.

Unused ProNectin F Solution:

Treat the unused solution with a 10% final concentration of bleach or another appropriate

disinfectant.[10]

Allow the treated solution to sit for at least 30 minutes to ensure decontamination.[10]

After decontamination, the solution can typically be poured down the drain with copious

amounts of water.[10] Always follow local regulations for chemical disposal.

Contaminated Labware (e.g., pipette tips, culture vessels):

Place all contaminated disposable labware into a biohazard waste container.

Autoclave the biohazard waste before final disposal according to your institution's

guidelines.

Spills:

In case of a spill, immediately alert others in the area.

Wear appropriate PPE, including gloves and eye protection.
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Cover the spill with absorbent material.

Apply a 10% bleach solution or other suitable disinfectant to the spill area and let it sit for

at least 30 minutes.

Clean up the spill using absorbent material and dispose of it as biohazardous waste.

Wipe the area with a clean, damp cloth.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing.

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting. Seek

medical attention.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling ProNectin F.
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Risk Assessment

PPE Selection

Procedure

Start: Handling ProNectin F Assess Risk of Splash or Aerosol Generation

Standard PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Low Risk

Enhanced PPE:
- Standard PPE + Face Shield

- Consider Respirator

High Risk

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling ProNectin F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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